3,4-dimethyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N2OS2/c1-10-4-5-12(8-11(10)2)16(20)19-17-18-14-7-6-13(21-3)9-15(14)22-17/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: NZSHYZMZLAIVEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)SC)C
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

Synthesis Analysis

While specific synthesis information for 3,4-dimethyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide is not available, similar compounds have been synthesized in the past. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of 3,4-dimethyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide is characterized by its molecular formula C17H16N2OS2 and a molecular weight of 328.45.

Scientific Research Applications

Antioxidant Activity

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Antimicrobial Activity

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Antiretroviral Activity

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Antifungal Activity

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Antitumor and Cytotoxic Activity

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Anti-inflammatory Activity

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Neuroprotective Activity

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Diuretic Activity

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with various targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit COX-2, an enzyme involved in inflammation and pain .

Biochemical Pathways

For example, some thiazole derivatives have been found to inhibit quorum sensing in bacteria, which is a form of cell-cell communication that allows bacteria to coordinate behaviors such as biofilm formation and virulence production .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to have various effects, such as anti-inflammatory and analgesic activity .

Action Environment

The solubility of thiazole derivatives in various solvents could potentially be influenced by environmental factors such as temperature and ph .